PORAPAK R (100-120 MESH ASTM) FOR GC
Description
Porapak R is a porous polymer composed of vinyl pyrollidone . It is mainly suitable for the separation of ethers and esters . Porapak porous polymers are spherical beads with consistent particle size, porosity, and surface area that help to ensure analytical precision and accuracy .
Synthesis Analysis
Porapak R is a copolymer of polydivinylbenzene (DVB) which is very porous in nature ranging from mesoporous to microporous . It is best suited for gas chromatography .Molecular Structure Analysis
The molecular structure of Porapak R is based on vinyl pyrollidone . The exact molecular structure might not be available in the public domain due to proprietary reasons.Physical And Chemical Properties Analysis
Porapak R has a surface area of approximately 525 m²/g and a density of about 0.32 g/mL (free fall density) . It is a solid material with a particle size of 100-120 mesh . The temperature limit for Porapak R is 250 °C .Mechanism of Action
properties
CAS RN |
12673-67-5 |
|---|---|
Product Name |
PORAPAK R (100-120 MESH ASTM) FOR GC |
Molecular Formula |
C10H10FNO3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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